Enalaprilat D5 Sodium Salt
Enalaprilat D5 Sodium Salt
Enalaprilat D5 Sodium Salt is the deuterium labeled Enalaprilat(MK-422), which is an angiotensin-converting enzyme (ACE) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1356922-29-6
VCID:
VC0002664
InChI:
InChI=1S/C18H24N2O5.Na/c1-12(16(21)20-11-5-8-15(20)18(24)25)19-14(17(22)23)10-9-13-6-3-2-4-7-13;/h2-4,6-7,12,14-15,19H,5,8-11H2,1H3,(H,22,23)(H,24,25);/q;+1/p-1/t12-,14-,15-;/m0./s1/i2D,3D,4D,6D,7D;
SMILES:
CC(C(=O)N1CCCC1C(=O)[O-])NC(CCC2=CC=CC=C2)C(=O)O.[Na+]
Molecular Formula:
C18H17D5N2Na2O5
Molecular Weight:
397.39
Enalaprilat D5 Sodium Salt
CAS No.: 1356922-29-6
Inhibitors
VCID: VC0002664
Molecular Formula: C18H17D5N2Na2O5
Molecular Weight: 397.39
CAS No. | 1356922-29-6 |
---|---|
Product Name | Enalaprilat D5 Sodium Salt |
Molecular Formula | C18H17D5N2Na2O5 |
Molecular Weight | 397.39 |
IUPAC Name | sodium;(2S)-1-[(2S)-2-[[(1S)-1-carboxy-3-(2,3,4,5,6-pentadeuteriophenyl)propyl]amino]propanoyl]pyrrolidine-2-carboxylate |
Standard InChI | InChI=1S/C18H24N2O5.Na/c1-12(16(21)20-11-5-8-15(20)18(24)25)19-14(17(22)23)10-9-13-6-3-2-4-7-13;/h2-4,6-7,12,14-15,19H,5,8-11H2,1H3,(H,22,23)(H,24,25);/q;+1/p-1/t12-,14-,15-;/m0./s1/i2D,3D,4D,6D,7D; |
SMILES | CC(C(=O)N1CCCC1C(=O)[O-])NC(CCC2=CC=CC=C2)C(=O)O.[Na+] |
Description | Enalaprilat D5 Sodium Salt is the deuterium labeled Enalaprilat(MK-422), which is an angiotensin-converting enzyme (ACE) inhibitor. |
PubChem Compound | 45039129 |
Last Modified | Nov 11 2021 |
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